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Compound of Interest

2-(Furan-2-yl)-1,3-thiazolidine-4-
Compound Name:

carboxylic acid
CAS No.: 72678-98-9

Cat. No.: B1226282

Get Quote

An Investigation into a Chemical Enigma

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: The Challenge of Undocumented
Chemical Space

In the vast landscape of chemical compounds, each identified by a unique CAS (Chemical
Abstracts Service) number, a significant portion remains sparsely documented in publicly
accessible scientific literature. This guide addresses CAS number 115299-13-3, a compound
that exemplifies this challenge. Despite its formal registration, detailed technical information
regarding its properties, synthesis, and applications is not readily available in peer-reviewed
journals, established chemical databases, or technical data sheets from major suppliers.

This document, therefore, deviates from a traditional technical guide that would detail
established protocols and mechanisms. Instead, it serves as a meta-analysis of the available
information and provides a structured approach for a researcher encountering such an
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undocumented compound. It outlines the necessary investigatory steps to characterize a novel
or poorly described chemical entity, thereby offering a framework for navigating the frontiers of
chemical discovery.

Part 1: Initial Scoping and Data Aggregation

The primary search for CAS number 115299-13-3 across scientific databases and chemical
supplier catalogs yields minimal substantive data. While the number is listed by some
commercial vendors, these listings typically lack critical information such as:

Chemical Structure: No definitive chemical structure is consistently associated with this CAS
number in reputable sources.

o Physicochemical Properties: Data on melting point, boiling point, solubility, and spectroscopic
characteristics are absent.

 Biological Activity: There is no published research detailing any pharmacological or biological
effects.

e Synthetic Routes: Methods of preparation or synthesis are not described.

This absence of foundational data necessitates a shift in strategy from documenting known
attributes to proposing a workflow for their discovery.

Part 2: A Proposed Research Workflow for
Characterization

For a researcher in possession of a physical sample of a compound designated as CAS
115299-13-3, the following experimental workflow is proposed to systematically elucidate its
properties. This workflow is designed to be self-validating, with each step providing data that
informs the next.

Workflow for De Novo Characterization of an Unknown
Compound
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Phase 1: Structural Elucidation

[Sample Acquisition & Purity Assessment (e.g., HPLC, LC—MS)]

'

High-Resolution Mass Spectrometry (HRMS)
Determine accurate mass and molecular formula.

l

Nuclear Magnetic Resonance (NMR) Spectroscopy
E y.

(1H, 13C, COSY, HSQC, HMBC)
lucidate the carbon-hydrogen framework and connectivit

' l

Cnfrared (IR) & Ultraviolet-Visible (UV-Vis) Spectroscop)) (Single Crystal X-ray Diffraction (if crystallizableD

Identify functional groups and chromophores. Provide definitive 3D structure.

Structure Confirmed

Phase 2: Physicochemicdl & Biological Screening

Solubility & Stability Studies
(Aqueous & organic solvents, pH, temperature)

A4

Initial Biological Screening
(e.g., cell viability assays, receptor binding assays)

'

In Silico Modeling & Docking
(Based on elucidated structure)

Click to download full resolution via product page

Caption: Proposed workflow for the de novo characterization of an unknown chemical
compound.
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Experimental Protocols: Foundational Steps

1. Purity Assessment using High-Performance Liquid Chromatography (HPLC)

o Rationale: To ensure that all subsequent analytical data is derived from a single chemical
entity, free from significant impurities that could confound interpretation.

o Methodology:

o Dissolve a small, accurately weighed sample of the compound in a suitable solvent (e.g.,
acetonitrile or methanol).

o Inject the sample into an HPLC system equipped with a C18 reverse-phase column.

o Run a gradient elution program, starting with a high percentage of water and gradually
increasing the percentage of organic solvent.

o Monitor the eluent using a UV detector at multiple wavelengths (e.g., 210, 254, 280 nm)
and a mass spectrometer.

o Asingle, sharp peak in the chromatogram is indicative of high purity.
2. Molecular Formula Determination via High-Resolution Mass Spectrometry (HRMS)

o Rationale: To determine the precise elemental composition of the molecule, which is a critical
constraint for structure elucidation.

e Methodology:
o Prepare a dilute solution of the purified compound.
o Infuse the solution into an HRMS instrument (e.g., Orbitrap or TOF).
o Acquire the mass spectrum in positive and/or negative ionization mode.

o The high-resolution mass-to-charge ratio (m/z) of the molecular ion allows for the
calculation of a unique elemental formula.
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Part 3: The Path Forward: From Anonymity to
Application

Once a definitive structure is established for CAS 115299-13-3, the subsequent research
trajectory would be dictated by its chemical class and any "hits" from initial biological screening.
For instance, if the structure resembles a known kinase inhibitor scaffold and demonstrates
effects on cell proliferation, the focus would shift to target identification and validation.

lllustrative Signaling Pathway Investigation Workflow

Should initial screening suggest activity in a cancer cell line, a logical next step would be to
investigate its impact on key signaling pathways.

Target Identification & Validation

(Dose-response and time-course)

l

Phosphoproteomics Analysis
Identify changes in protein phosphorylation.

'

Western Blot Analysis
Validate changes in key signaling proteins (e.g., p-AKT, p-ERK).

(Compound 115299-13-3 TreatmenD

Kinase Activity Assays
Directly measure inhibition of suspected target kinases.

Target Engagement Assays (e.g., CETSA)
Confirm binding to the target protein in cells.
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Caption: Workflow for investigating the mechanism of action of a novel bioactive compound.

Conclusion and Future Outlook

The case of CAS number 115299-13-3 highlights a critical reality in chemical and
pharmaceutical research: the existence of a vast, uncharted chemical space. While this
particular CAS number currently represents an enigma, it also serves as a proxy for the
countless other compounds that await characterization. The methodologies and workflows
outlined in this guide provide a robust framework for transforming such an unknown entity into
a well-defined tool for scientific discovery and potential therapeutic development. The true
technical guide for CAS 115299-13-3 remains to be written, pending the foundational research
proposed herein.

References

As of the date of this document, there are no authoritative, peer-reviewed scientific publications
or comprehensive technical data sheets available for CAS number 115299-13-3 that would
allow for a complete and verifiable reference list pertaining to its specific properties and uses.
The references for the general methodologies described (e.g., HPLC, NMR, Mass
Spectrometry) are foundational and can be found in standard analytical chemistry textbooks.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 115299-
13-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226282/docs#an-in-depth-technical-guide-to-cas-
number-115299-13-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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